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Compound of Interest

Compound Name: Zephirol-d7

Cat. No.: B15142805

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of Zephirol-d7, a deuterated analogue of the quaternary ammonium
compound Zephirol (benzalkonium chloride). This guide details its chemical properties,
mechanism of action, and relevant experimental considerations.

Core Chemical Data

Zephirol-d7, a labeled version of the antiseptic agent Zephirol, is a valuable tool in various
research applications, particularly in pharmacokinetic and metabolic studies. Its deuteration
provides a distinct mass spectrometric signature, allowing it to be differentiated from its non-
deuterated counterpart.

Property Value Reference

CAS Number 1998128-83-8 [1]

Molecular Weight 347.03 g/mol [2][3]

Molecular Formula C21H31D-CIN [2][3]
N-Dodecyl-N,N-

dimethylbenzenemethanamini
um-d7 Chloride,

Synonyms o ] [2]
Benzododecinium-d7 Chloride,
Benzyldimethyldodecylammoni

um-d7 Chloride

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15142805?utm_src=pdf-interest
https://www.benchchem.com/product/b15142805?utm_src=pdf-body
https://www.benchchem.com/product/b15142805?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzalkonium_chloride
https://synapse.patsnap.com/article/what-is-the-mechanism-of-benzalkonium-chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC6581159/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-benzalkonium-chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC6581159/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-benzalkonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action: Disrupting Microbial Integrity

Zephirol, as a member of the quaternary ammonium compound (QAC) family, exerts its potent
antimicrobial effects primarily through the disruption of microbial cell membranes.[2][4] This
mechanism is broadly effective against a range of bacteria, fungi, and enveloped viruses.[1][3]

The cationic head of the Zephirol molecule is attracted to the negatively charged components
of the microbial cell surface.[5] Its amphiphilic nature allows the hydrophobic alkyl chain to
intercalate into and disrupt the lipid bilayer of the cell membrane.[2][6] This leads to a cascade
of detrimental effects:

e Increased Membrane Permeability: The integration of Zephirol molecules into the membrane
compromises its structural integrity, leading to increased permeability.[2][4]

o Leakage of Cellular Contents: Essential intracellular components, such as ions, nucleotides,
and enzymes, leak out of the compromised cell, leading to metabolic disruption and
ultimately, cell death.[1][2]

e Enzyme Deactivation: Beyond membrane disruption, Zephirol can also inactivate critical
enzymes within the cell, further contributing to its demise.[1]

Recent studies have also elucidated more specific cellular responses to QACS, including the
induction of apoptosis through caspase-3 dependent pathways and the generation of reactive
oxygen species (ROS).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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